Cas no 99097-42-4 (2,6-Pyridinedicarboxylic acid, 4-(phenylmethoxy)-, dimethyl ester)

• Product name: 2,6-Pyridinedicarboxylic acid, 4-(phenylmethoxy)-, dimethyl ester
• CAS No: 99097-42-4
• MF: C₁₆H₁₅NO₅
• MW: 301.294
• CID: 1991657
• PubChem ID: 13513758

2,6-Pyridinedicarboxylic acid, 4-(phenylmethoxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedicarboxylic acid, 4-(phenylmethoxy)-, dimethyl ester
• SCHEMBL3534571
• dimethyl 4-benzyloxypyridine-2,6-dicarboxylate
• HOQBECYJPAWRPB-UHFFFAOYSA-N
• 99097-42-4
• DB-108589

• Inchi： InChI=1S/C16H15NO5/c1-20-15(18)13-8-12(9-14(17-13)16(19)21-2)22-10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3
• InChI Key： HOQBECYJPAWRPB-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC(=CC(=N1)C(=O)OC)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 301.09502258Da
• Monoisotopic Mass: 301.09502258Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.7Ų
• XLogP3: 2.7